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Compound of Interest

Compound Name: 2-Bromobutyryl bromide

Cat. No.: B1266778 Get Quote

CAS Number: 20769-85-1 Synonyms: α-Bromoisobutyryl bromide, 2-Bromo-2-methylpropionyl

bromide

This technical guide provides comprehensive information on 2-Bromoisobutyryl bromide, a

versatile reagent widely utilized in organic synthesis and polymer chemistry. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

data, experimental protocols, and safety guidelines.

Physicochemical Properties
2-Bromoisobutyryl bromide is a colorless to pale yellow liquid with a strong, pungent odor.[1] It

is a highly reactive compound, primarily used as an initiator in controlled radical polymerization

and as an intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][2]
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Property Value Reference

Molecular Formula C₄H₆Br₂O [1][2]

Molecular Weight 229.90 g/mol [1][2]

Appearance Colorless to light yellow liquid [1][2]

Odor Pungent [1][2]

Boiling Point 162-164 °C [1][3]

Density ~1.86 g/cm³ at 25°C [1]

Refractive Index (n²⁰/D) 1.507 - 1.520 [1][4]

Solubility

Soluble in ether, benzene,

chloroform, carbon

tetrachloride.[1] Reacts

violently with water.[1]

Synthesis
The most established method for synthesizing 2-Bromoisobutyryl bromide is the Hell-Volhard-

Zelinsky (HVZ) reaction, which involves the α-bromination of isobutyric acid.[5]
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1. Substrate Preparation
(Silicon Wafer)

2. Surface Cleaning
(Piranha solution)

3. Surface Activation
(Generation of -OH groups)

4. Initiator Immobilization
(Reaction with BIBB)

5. Rinsing and Drying

6. SI-ATRP
(Polymerization of Monomer)

7. Rinsing and Drying

8. Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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